Cas no 1131614-87-3 (4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid)

• Product Name: 4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid
• CAS No: 1131614-87-3
• MF: C₁₃H₁₇IN₂O₂
• MW: 360.190755605698
• CID: 1030581
• PubChem ID: 44828862
• Update Time: 2025-04-20

4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid
• 4-(4-ethyl-1-piperazinyl)-3-iodobenzoic acid
• A802929
• AK133783
• CTK8E2179
• FT-0653639
• KB-145183
• DTXSID50660951
• AKOS015843342
• 1131614-87-3
• DB-060447

• Inchi： 1S/C13H17IN2O2/c1-2-15-5-7-16(8-6-15)12-4-3-10(13(17)18)9-11(12)14/h3-4,9H,2,5-8H2,1H3,(H,17,18)
• InChI Key： LXNSCAPSLWHBFZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1N1CCN(CC)CC1

Computed Properties

• Exact Mass: 360.033
• Monoisotopic Mass: 360.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.1